Cas no 102904-22-3 (b-D-Glucopyranoside, 1-pyrenyl)

b-D-Glucopyranoside, 1-pyrenyl structure
102904-22-3 structure
Product Name:b-D-Glucopyranoside, 1-pyrenyl
CAS No:102904-22-3
MF:C22H20O6
MW:380.390606880188
CID:233393
PubChem ID:190459
Update Time:2025-04-19

b-D-Glucopyranoside, 1-pyrenyl Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, 1-pyrenyl
    • 1-(O-b-D-Glucopyranosyl)pyrene
    • 1-Pyrenyl b-D-glucopyranoside
    • Pyrene 1-b-D-glucoside
    • DTXSID00908118
    • Pyren-1-yl hexopyranoside
    • 102904-22-3
    • SCHEMBL15202628
    • beta-D-Glucopyranoside, 1-pyrenyl-
    • Inchi: 1S/C22H20O6/c23-10-16-19(24)20(25)21(26)22(28-16)27-15-9-7-13-5-4-11-2-1-3-12-6-8-14(15)18(13)17(11)12/h1-9,16,19-26H,10H2/t16-,19-,20+,21-,22-/m1/s1
    • InChI Key: IVDHRIULYZCJBR-RECXWPGBSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=C2C=CC3=CC=CC4C=CC1=C2C=43

Computed Properties

  • Exact Mass: 380.126
  • Monoisotopic Mass: 380.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 99.4Ų

Experimental Properties

  • PSA: 99.38
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